N-(2,3-dichlorophenyl)-3-[(2,6-dichlorophenyl)methoxy]thiophene-2-carboxamide

• IUPAC Name: N-(2,3-dichlorophenyl)-3-[(2,6-dichlorophenyl)methoxy]thiophene-2-carboxamide
• InChI: InChI=1S/C18H11Cl4NO2S/c19-11-3-1-4-12(20)10(11)9-25-15-7-8-26-17(15)18(24)23-14-6-2-5-13(21)16(14)22/h1-8H,9H2,(H,23,24)
• InChI Key: IZXZFQKCLAQTTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)C2=C(C=CS2)OCC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H11Cl4NO2S
• Molecular Weight: 447.2 g/mol

Description

N-(2,3-dichlorophenyl)-3-[(2,6-dichlorophenyl)methoxy]thiophene-2-carboxamide, commonly known as N-(2,3-dichlorophenyl)-3-[(2,6-dichlorophenyl)methoxy]thiophene-2-carboxamide, is a compound that has been studied for its potential as a biochemical and physiological agent. It has been used in various experiments and studies to investigate its effects on the body, and it has been found to be a useful tool in the field of scientific research.

Mechanism of Action

N-(2,3-dichlorophenyl)-3-[(2,6-dichlorophenyl)methoxy]thiophene-2-carboxamide has been found to act as an agonist of the G-protein coupled receptor GPR55. This receptor is involved in the regulation of several biochemical pathways, including those related to inflammation and pain. By activating this receptor, N-(2,3-dichlorophenyl)-3-[(2,6-dichlorophenyl)methoxy]thiophene-2-carboxamide can modulate these pathways and potentially have an effect on the body.
Biochemical and Physiological Effects
N-(2,3-dichlorophenyl)-3-[(2,6-dichlorophenyl)methoxy]thiophene-2-carboxamide has been found to have several biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic effects, as well as the ability to modulate certain biochemical pathways. Additionally, it has been found to have neuroprotective and antidepressant effects, as well as the potential to reduce anxiety.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-3-[(2,6-dichlorophenyl)methoxy]thiophene-2-carboxamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it an ideal compound for use in experiments. Additionally, it is a relatively stable compound, making it suitable for long-term use. On the other hand, it is a relatively new compound, so there is limited data on its effects and potential side effects.

Future Directions

N-(2,3-dichlorophenyl)-3-[(2,6-dichlorophenyl)methoxy]thiophene-2-carboxamide has potential for further research in the future. For example, further research could be done to investigate its potential as an anti-inflammatory and analgesic agent. Additionally, further research could be done to investigate its potential as an antidepressant and anxiolytic agent. Additionally, further research could be done to investigate its effects on the nervous system, as well as its potential as an anti-cancer agent. Finally, further research could be done to investigate its potential as an antioxidant or neuroprotective agent.

Scientific Research Applications

N-(2,3-dichlorophenyl)-3-[(2,6-dichlorophenyl)methoxy]thiophene-2-carboxamide has been used in various scientific research applications. In particular, it has been used to study its effects on the body, as well as its ability to modulate certain biochemical pathways. It has also been used in the study of its effects on the nervous system, as well as its potential as an anti-inflammatory agent.